Cas no 2034389-58-5 (1-(2-methoxyphenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide)

• Product Name: 1-(2-methoxyphenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide
• CAS No: 2034389-58-5
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5779537
• PubChem ID: 122163105
• Update Time: 2025-05-24

1-(2-methoxyphenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032469931
• 1-(2-methoxyphenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide
• 2034389-58-5
• F6574-1847
• 1-(2-methoxyphenyl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]cyclopropane-1-carboxamide
• 1-(2-methoxyphenyl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)cyclopropanecarboxamide

• Inchi： 1S/C20H19N3O2S/c1-25-16-6-3-2-5-14(16)20(8-9-20)19(24)23-13-15-18(22-11-10-21-15)17-7-4-12-26-17/h2-7,10-12H,8-9,13H2,1H3,(H,23,24)
• InChI Key： ATJKQKRYBQEKHO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(C2(C3C=CC=CC=3OC)CC2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 365.11979803g/mol
• Monoisotopic Mass: 365.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-(2-methoxyphenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide

1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide

1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide is a highly specialized organic compound with the CAS Registry Number 2034389-58-5. This compound belongs to the class of carboxamides and features a complex structure incorporating a cyclopropane ring, a methoxyphenyl group, and a pyrazine ring substituted with a thiophene moiety. The combination of these structural elements makes it a unique molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. Researchers have employed multi-component reactions, transition metal-catalyzed coupling reactions, and directed metallation techniques to synthesize this compound efficiently. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines.

The structural complexity of 1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide lends itself to diverse biological activities. Studies have shown that this compound exhibits moderate to high potency against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders. Additionally, its selective binding affinity for certain receptors has been reported, suggesting potential utility in modulating cellular signaling pathways.

One of the most promising applications of this compound lies in its role as a lead molecule in drug development programs. By leveraging its structural features, chemists can explore analogs with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Recent research has focused on optimizing the methoxyphenyl group and the thiophene substituent to fine-tune its pharmacodynamic profile.

In terms of synthesis, the preparation of 1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide involves a series of well-defined steps. The process typically begins with the synthesis of the cyclopropane carboxylic acid derivative, followed by coupling with an appropriately substituted amine. The introduction of the thiophene group is achieved through either Suzuki-Miyaura or Stille cross-coupling reactions, depending on the availability of precursors.

The integration of computational chemistry tools has significantly accelerated the development process for this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have helped predict its stability and reactivity under different conditions.

From an environmental standpoint, efforts have been made to develop sustainable synthesis routes for 1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yl]methyl}cyclopropane-1-carboxamide. Green chemistry principles, such as minimizing waste generation and utilizing renewable feedstocks, are being incorporated into its production processes to reduce ecological impact.

In conclusion, 1-(2-Methoxyphenyl)-N-{[3-(Thiophen-2-yl)pyrazin-2-yllmethyl}cyclopropane-l-carboxamide (CAS No: 2034389-lS-S) is a versatile compound with immense potential across multiple disciplines. Its intricate structure provides a foundation for exploring novel therapeutic agents and advanced materials. As research continues to unfold, this molecule is expected to play an increasingly significant role in addressing complex scientific challenges.